Cas no 782443-87-2 (1-Benzenesulfonyl-3-methyl-piperazine)

• Product Name: 1-Benzenesulfonyl-3-methyl-piperazine
• CAS No: 782443-87-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD06795930
• CID: 554008
• PubChem ID: 53411731
• Update Time: 2025-04-19

1-Benzenesulfonyl-3-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,3-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-methylpiperazine
• 1-BENZENESULFONYL-3-METHYL-PIPERAZINE
• M-1715
• 782443-87-2
• DTXSID00696503
• A914333
• AKOS014784545
• 3-Methyl-1-(phenylsulfonyl)piperazine
• AS-11223
• MFCD06795930
• 1-Benzenesulfonyl-3-methyl-piperazine

• MDL： MFCD06795930
• Inchi： 1S/C11H16N2O2S/c1-10-9-13(8-7-12-10)16(14,15)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： CDXQHYPXYVJEEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCNC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 240.09300
• Monoisotopic Mass: 240.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2
• XLogP3: 0.8

Experimental Properties

• Melting Point: 64-68°C
• PSA: 57.79000
• LogP: 2.01650

1-Benzenesulfonyl-3-methyl-piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature